Cas no 1421533-04-1 (N-benzyl-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide)

• Product Name: N-benzyl-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
• CAS No: 1421533-04-1
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 6462816
• Update Time: 2025-05-24

N-benzyl-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
• N-benzyl-3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide

• Inchi： 1S/C17H16N4O2S/c22-17(18-8-12-4-2-1-3-5-12)21-9-14(10-21)16-19-15(20-23-16)13-6-7-24-11-13/h1-7,11,14H,8-10H2,(H,18,22)
• InChI Key： ARKSPEJAYZEUGK-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=CC=CC=C2)=O)CC(C2ON=C(C3C=CSC=3)N=2)C1

Additional information on N-benzyl-3-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide

Comprehensive Overview of N-benzyl-3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide (CAS No. 1421533-04-1)

In the realm of medicinal chemistry and pharmaceutical research, N-benzyl-3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide (CAS No. 1421533-04-1) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This molecule combines a thiophene ring, an oxadiazole moiety, and an azetidine scaffold, making it a versatile candidate for drug discovery. Researchers are particularly intrigued by its potential role in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in modern drug development.

The structural complexity of N-benzyl-3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide offers a rich ground for exploration in structure-activity relationship (SAR) studies. The presence of the thiophene ring, a common motif in bioactive molecules, enhances its binding affinity to various biological targets. Meanwhile, the 1,2,4-oxadiazole group is known for its metabolic stability and ability to mimic peptide bonds, making it a valuable component in drug design. These attributes align with current trends in fragment-based drug discovery and computational chemistry, areas frequently searched by professionals in the field.

Another aspect driving interest in this compound is its potential application in central nervous system (CNS) disorders. With the rising global prevalence of neurodegenerative diseases, researchers are actively investigating novel scaffolds like azetidine-containing compounds for their ability to cross the blood-brain barrier (BBB). The N-benzyl substitution in this molecule further enhances its lipophilicity, a critical factor for CNS penetration. This aligns with frequent search queries such as "new treatments for Alzheimer's" and "BBB-permeable drug candidates," highlighting its relevance to contemporary research priorities.

From a synthetic chemistry perspective, CAS No. 1421533-04-1 presents intriguing challenges and opportunities. The incorporation of the 1,2,4-oxadiazole ring often requires optimized cyclization conditions, while the azetidine ring demands careful handling due to its strain. These synthetic considerations are frequently discussed in forums and publications, as evidenced by search trends like "oxadiazole synthesis optimization" and "azetidine ring stability." The compound's molecular weight (354.44 g/mol) and hydrogen bond acceptors (5) also place it within the desirable range for orally bioavailable drugs, a key focus in pharmacokinetic studies.

In the context of personalized medicine and targeted therapy, N-benzyl-3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide offers exciting possibilities. Its modular structure allows for structure-based optimization to improve selectivity for specific biological targets. This resonates with current industry demands for highly selective inhibitors and allosteric modulators, topics dominating recent conferences and literature. The compound's heterocyclic diversity also makes it a valuable tool for chemical biology studies, particularly in proteomics and signal transduction research.

As the pharmaceutical industry increasingly focuses on small molecule therapeutics, compounds like CAS No. 1421533-04-1 gain prominence. Its balanced lipophilic efficiency (LipE) and potential for intellectual property development make it attractive for patent considerations. Moreover, the growing interest in AI-driven drug discovery has led to increased searches for "unique heterocyclic scaffolds" and "bioisosteric replacements," areas where this compound's architecture excels. Its thiophene-oxadiazole combination, in particular, is being explored as a privileged structure in medicinal chemistry.

Looking ahead, N-benzyl-3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide represents a compelling case study in rational drug design. Its multifaceted chemical features address several current challenges in lead optimization, including metabolic stability and target engagement. As research continues to uncover its full potential, this compound may well become a cornerstone in developing next-generation therapeutics for various indications, from inflammatory diseases to oncology targets. Its journey from bench to bedside will undoubtedly be closely followed by the scientific community, making it a molecule to watch in coming years.